Cas no 951887-16-4 (2-Bromo-3-(5-methyl-2-pyridyl)-1-propene)

• Product Name: 2-Bromo-3-(5-methyl-2-pyridyl)-1-propene
• CAS No: 951887-16-4
• MF: C₉H₁₀BrN
• MW: 212.086401462555
• CID: 4722191
• Update Time: 2025-05-24

2-Bromo-3-(5-methyl-2-pyridyl)-1-propene Chemical and Physical Properties

Names and Identifiers

• 2-BROMO-3-(5-METHYL-2-PYRIDYL)-1-PROPENE
• FCH1393595
• 2-Bromo-3-(5-methyl-2-pyridyl)-1-propene

• Inchi： 1S/C9H10BrN/c1-7-3-4-9(11-6-7)5-8(2)10/h3-4,6H,2,5H2,1H3
• InChI Key： FWQWGNFGTLMHQE-UHFFFAOYSA-N
• SMILES： BrC(=C)CC1C=CC(C)=CN=1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 145
• Topological Polar Surface Area: 12.9

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Methylpyridines

Additional information on 2-Bromo-3-(5-methyl-2-pyridyl)-1-propene

2-Bromo-3-(5-methyl-2-pyridyl)-1-propene: A Comprehensive Overview

2-Bromo-3-(5-methyl-2-pyridyl)-1-propene (CAS No. 951887-16-4) is a versatile organic compound with significant applications in the fields of chemistry, pharmacology, and materials science. This compound, characterized by its unique structure, has garnered attention due to its potential in synthesizing advanced materials and bioactive molecules. In this article, we delve into the properties, synthesis, applications, and recent advancements associated with 2-Bromo-3-(5-methyl-2-pyridyl)-1-propene.

The molecular structure of 2-Bromo-3-(5-methyl-2-pyridyl)-1-propene consists of a pyridine ring substituted with a methyl group at position 5 and a bromine atom at position 3. The presence of the pyridine ring imparts aromatic stability, while the bromine atom introduces reactivity, making it an ideal precursor for various organic transformations. Recent studies have highlighted its role in click chemistry reactions, where it serves as a valuable building block for constructing complex molecular architectures.

One of the most notable applications of 2-Bromo-3-(5-methyl-2-pyridyl)-1-propene is in the synthesis of heterocyclic compounds. Researchers have employed this compound to develop novel pyridine derivatives with enhanced electronic properties. These derivatives have shown promise in the development of advanced materials for optoelectronic devices, such as organic light-emitting diodes (OLEDs) and photovoltaic cells. The ability of 2-Bromo-3-(5-methyl-2-pyridyl)-1-propene to undergo cross-coupling reactions has further expanded its utility in creating functional materials with tailored properties.

In the pharmaceutical industry, 2-Bromo-3-(5-methyl-2-pyridyl)-1-propene has been utilized as an intermediate in drug discovery programs. Its reactivity and structural diversity make it an attractive candidate for synthesizing bioactive molecules with potential therapeutic applications. Recent studies have explored its role in developing inhibitors for key enzymes involved in cancer progression, showcasing its potential in oncology research.

The synthesis of 2-Bromo-3-(5-methyl-2-pyridyl)-1-propene involves a multi-step process that typically begins with the bromination of a pyridine derivative. Advanced techniques such as microwave-assisted synthesis and catalytic methods have been employed to optimize the reaction conditions, ensuring high yields and purity. These advancements have made the compound more accessible for large-scale production and industrial applications.

From an environmental perspective, researchers have investigated the biodegradation pathways of 2-Bromo-3-(5-methyl-2-pyridyl)-1-propene to assess its environmental impact. Studies indicate that under specific conditions, the compound undergoes microbial degradation, reducing its persistence in ecosystems. This information is crucial for designing sustainable chemical processes that minimize environmental footprint.

In conclusion, 2-Bromo-3-(5-methyl-2-pyridyl)-1-propene (CAS No. 951887-16-4) stands out as a multifaceted compound with wide-ranging applications across various scientific disciplines. Its unique chemical properties, combined with recent advancements in synthesis and application techniques, position it as a key player in modern chemical research. As ongoing studies continue to uncover new potentials for this compound, its significance in both academic and industrial settings is expected to grow further.